Cas no 54623-37-9 (4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-)

• Product Name: 4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-
• CAS No: 54623-37-9
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 354077
• PubChem ID: 44721105
• Update Time: 2025-04-19

4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanone, 5-hydroxy-3,3,6,6-tetramethyl-
• 5-hydroxy-3,3,6,6-tetramethyloctan-4-one
• DTXSID20660428
• 54623-37-9

• Inchi： 1S/C12H24O2/c1-7-11(3,4)9(13)10(14)12(5,6)8-2/h9,13H,7-8H2,1-6H3
• InChI Key： FLJKXUVXDVPJFK-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)CC)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 37.3